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Compound of Interest

Compound Name: FHD-609

Cat. No.: B15543193 Get Quote

Essential safety and logistical information for the proper disposal of the BRD9 protein degrader,

FHD-609, is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. This guide provides a step-by-step procedure for its disposal, grounded in safety

data sheet recommendations and chemical hazard information.

FHD-609 is a potent and selective heterobifunctional degrader of Bromodomain-containing

protein 9 (BRD9), investigated for its potential in treating cancers such as synovial sarcoma.[1]

[2][3][4][5] Due to its chemical nature and designated hazard classifications, specific protocols

must be followed for its disposal.

Hazard Identification and Safety Precautions
According to the Global Harmonized System of Classification and Labelling of Chemicals

(GHS), FHD-609 is classified with the following hazards:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[6]

Acute aquatic toxicity (Category 1): Very toxic to aquatic life.[6]

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[6]

Key precautionary measures when handling FHD-609 include washing skin thoroughly after

handling, not eating, drinking, or smoking when using the product, and avoiding its release into

the environment.[6] In case of ingestion, it is advised to call a poison center or physician.[6]
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Quantitative Data Summary
For easy reference, the key chemical and hazard information for FHD-609 is summarized in the

table below.

Property Value Reference

Chemical Formula C47H56N8O6 [6]

Molecular Weight 828.997 g/mol [6]

CAS Number 2676211-64-4 [6]

GHS Hazard Codes H302, H400, H410 [6]

GHS Precautionary Codes
P264, P270, P273, P301 +

P312, P330, P391, P501
[6]

Step-by-Step Disposal Protocol
The primary directive for the disposal of FHD-609 is to "Dispose of contents/ container to an

approved waste disposal plant."[6] This ensures that the compound is handled by professionals

equipped to manage hazardous chemical waste and prevents environmental contamination.

Experimental Workflow for FHD-609 Disposal
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Laboratory Procedures
Waste Management

FHD-609 Waste Generation
(e.g., unused solid, contaminated labware)

Collect all FHD-609 waste
in a designated, sealed,

and properly labeled container.

Step 1 Segregate from other
incompatible waste streams.Step 2

Store temporarily in a secure,
ventilated area designated

for hazardous chemical waste.

Step 3
Arrange for pickup by a

licensed hazardous waste
disposal company.

Step 4 Final Disposal at an
Approved Waste Disposal Plant

Step 5

Identified Hazards

Resulting Precautions & Disposal Actions

H302: Harmful if Swallowed

P501: Dispose of contents/container
to an approved waste disposal plant.

necessitates

H410: Very Toxic to Aquatic Life
with Long-Lasting Effects

P273: Avoid release
to the environment.

necessitates

P391: Collect spillage.

necessitates

leads to leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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